3-[2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)ethyl]-8-methylquinazolin-4(3H)-one

• IUPAC Name: 3-[2-hydroxy-2-(1-methylimidazol-2-yl)ethyl]-8-methylquinazolin-4-one
• InChI: InChI=1S/C15H16N4O2/c1-10-4-3-5-11-13(10)17-9-19(15(11)21)8-12(20)14-16-6-7-18(14)2/h3-7,9,12,20H,8H2,1-2H3
• InChI Key: MRMWJLDKBFISID-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=O)N(C=N2)CC(C3=NC=CN3C)O
• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol

Description

3-[2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)ethyl]-8-methylquinazolin-4(3H)-one is a chemical compound that belongs to the quinazoline family of organic compounds. It is a synthetic molecule that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-[2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)ethyl]-8-methylquinazolin-4(3H)-one is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, which can help to prevent the growth and spread of tumors. Additionally, it has been shown to reduce the production of inflammatory cytokines, which can help to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)ethyl]-8-methylquinazolin-4(3H)-one in lab experiments is its high purity and yield. Additionally, it has been extensively studied and its properties are well understood, which makes it a reliable compound for use in scientific research. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-[2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)ethyl]-8-methylquinazolin-4(3H)-one. One potential area of research is to further investigate its anti-cancer properties and to explore its potential as a treatment for cancer. Additionally, further research could be done to investigate its anti-inflammatory properties and to explore its potential as a treatment for inflammatory disorders. Finally, future research could focus on understanding the compound's mechanism of action in more detail, which could help to identify new therapeutic targets.

Synthesis Methods

The synthesis of 3-[2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)ethyl]-8-methylquinazolin-4(3H)-one involves the reaction of 2-aminobenzonitrile with 2-bromo-1-methylimidazole in the presence of potassium carbonate and palladium acetate. The resulting product is then treated with sodium hydroxide to obtain the final compound. The synthesis method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

3-[2-hydroxy-2-(1-methyl-1H-imidazol-2-yl)ethyl]-8-methylquinazolin-4(3H)-one has been extensively studied for its potential applications in scientific research. It has been shown to have anti-cancer properties, with studies indicating that it can inhibit the growth of cancer cells in vitro. Additionally, it has been shown to have anti-inflammatory properties, with studies indicating that it can reduce inflammation in animal models.